Cas no 953207-32-4 (N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide)

• Product Name: N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide
• CAS No: 953207-32-4
• MF: C₁₇H₂₇N₃O₃S
• MW: 353.479583024979
• CID: 6130065
• PubChem ID: 16887480
• Update Time: 2025-10-29

N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide
• VU0629594-1
• AKOS024489971
• F5017-0060
• 953207-32-4
• N-(3-methyl-4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)propionamide
• N-(3-methyl-4-{[(1-methylpiperidin-4-yl)methyl]sulfamoyl}phenyl)propanamide

• Inchi： 1S/C17H27N3O3S/c1-4-17(21)19-15-5-6-16(13(2)11-15)24(22,23)18-12-14-7-9-20(3)10-8-14/h5-6,11,14,18H,4,7-10,12H2,1-3H3,(H,19,21)
• InChI Key： SOUBFGKOYOVMGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(CC)=O)(NCC1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 353.17731291g/mol
• Monoisotopic Mass: 353.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.9Ų

Additional information on N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide

Professional Introduction to N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide (CAS No. 953207-32-4)

N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide, identified by its CAS number 953207-32-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a sulfamoyl group and a piperidine moiety enhances its interactability with biological targets, which is crucial for drug design. Specifically, the sulfamoyl group can participate in hydrogen bonding and ionic interactions, while the piperidine ring provides structural stability and enhances solubility in aqueous environments.

In recent years, there has been a growing interest in the development of novel compounds that target neurological disorders. N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide has been investigated for its potential role in modulating neurotransmitter systems. Studies have suggested that this compound may interact with receptors and enzymes involved in the pathogenesis of conditions such as depression, anxiety, and cognitive impairments. The unique structural features of this molecule make it a valuable candidate for further exploration in pharmacological research.

The synthesis of N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are employed to construct the complex framework of the molecule. The purity and yield of the final product are critical for subsequent biological evaluations, ensuring that the compound's therapeutic potential can be accurately assessed.

Evaluation of N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide in preclinical studies has revealed intriguing biological activities. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary in vivo studies indicate that this compound may exhibit neuroprotective effects, which could be beneficial for neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide are also under investigation to determine its suitability for clinical translation. Factors such as bioavailability, metabolic stability, and excretion pathways are carefully analyzed to optimize drug delivery systems. Computational modeling techniques are increasingly used to predict how the compound will behave within the human body, aiding in the design of more effective formulations.

The development of N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide aligns with current trends in medicinal chemistry aimed at creating more targeted and efficacious therapeutics. By leveraging structural modifications and innovative synthetic strategies, researchers hope to overcome limitations associated with existing treatments. The compound's unique combination of functional groups positions it as a versatile tool for exploring new therapeutic avenues.

Ongoing research efforts continue to expand our understanding of N-(3-methyl-4-{(1-methylpiperidin-4-yl)methylsulfamoyl}phenyl)propanamide's mechanisms of action and potential applications. Collaborative studies between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical practice. As our knowledge base grows, so does the promise that this compound holds for improving human health.